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An In-Depth Technical Guide to the Molecular Structure and Application of 1,1-Dioxo-
thiomorpholine-4-carbonyl Chloride

Abstract
1,1-Dioxo-thiomorpholine-4-carbonyl Chloride (CAS No: 39093-77-1) is a bifunctional

synthetic intermediate of significant interest to the pharmaceutical and agrochemical industries.

[1][2] This guide provides a detailed examination of its molecular architecture, physicochemical

properties, and core reactivity profile. The molecule integrates a thiomorpholine 1,1-dioxide

core—a metabolically robust, polar scaffold—with a highly reactive N-acyl chloride handle. This

unique combination makes it a valuable building block for introducing the sulfonyl-heterocycle

motif into complex molecules, particularly in the synthesis of novel sulfonylurea analogues and

other targeted therapeutic agents.[3][4] We will explore its structural elucidation through

spectroscopic methods, validated synthetic protocols, and its strategic application in modern

drug discovery.

Introduction to a Privileged Scaffold
The Thiomorpholine Moiety in Medicinal Chemistry
The thiomorpholine ring system is a "privileged scaffold," a molecular framework that is capable

of binding to multiple biological targets.[5][6] As a saturated heterocycle, it offers a three-

dimensional geometry that is often advantageous for achieving specific receptor interactions
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compared to flat aromatic systems. Replacing the oxygen of the more common morpholine ring

with sulfur increases lipophilicity and can introduce unique metabolic pathways, sometimes

acting as a "soft spot" for controlled oxidation.[7] This versatility has led to the incorporation of

thiomorpholine derivatives in compounds targeting a wide array of conditions, including cancer,

inflammation, diabetes, and infectious diseases.[5][6]

Significance of the Sulfone and Acyl Chloride
Functionalities
The molecular structure of the title compound is distinguished by two key functional groups that

dictate its utility:

The 1,1-Dioxide (Sulfone): The oxidation of the thioether in the thiomorpholine ring to a

sulfone group (SO₂) dramatically alters the molecule's properties. This transformation

increases polarity, enhances hydrogen bond accepting capability, and significantly improves

metabolic stability by preventing the S-oxidation often observed in vivo.[8] The strongly

electron-withdrawing nature of the sulfone group also influences the electronic character of

the entire ring system.

The 4-Carbonyl Chloride (Acyl Chloride): The acyl chloride group is a powerful and versatile

electrophile. Its high reactivity allows for efficient coupling with a vast range of nucleophiles,

such as amines, alcohols, and thiols, to form stable amide, ester, and thioester linkages,

respectively. This functionality serves as the primary reactive handle for incorporating the

entire 1,1-dioxo-thiomorpholine scaffold into a larger target molecule.[9]

Elucidation of the Molecular Structure
Core Heterocyclic System and Conformational Analysis
The core of the molecule is the 1,1-dioxo-thiomorpholine, also named 1,4-thiazinane 1,1-

dioxide. Structural studies on analogous six-membered saturated heterocycles confirm that the

ring adopts a stable chair conformation to minimize steric and torsional strain.[7] The bulky

sulfone group and the N-acyl chloride substituent will occupy positions that optimize this low-

energy state. While definitive crystal structure data for the title compound is not publicly

available, X-ray diffraction studies on related morpholine and thiomorpholine derivatives

consistently show this chair geometry.[7][10]
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Physicochemical Properties
The fundamental properties of 1,1-Dioxo-thiomorpholine-4-carbonyl Chloride are

summarized below, providing a baseline for its handling, storage, and reaction setup.

Property Value Source(s)

CAS Number 39093-77-1 [1][2][11]

Molecular Formula C₅H₈ClNO₃S [1][11][12]

Molecular Weight 197.64 g/mol [1][11][12]

IUPAC Name
1,1-dioxo-1,4-thiazinane-4-

carbonyl chloride
[1]

Physical Form Solid

Purity Typically ≥95% [12]

Storage Conditions
Inert atmosphere, store in

freezer, under -20°C

Synthetic Pathways and Rationale
The synthesis of 1,1-Dioxo-thiomorpholine-4-carbonyl Chloride is a multi-step process that

leverages established transformations in heterocyclic and sulfur chemistry. The overall strategy

involves the formation and subsequent functionalization of the thiomorpholine ring.

Retrosynthetic Strategy
A logical retrosynthetic analysis breaks the target molecule down into simpler, commercially

available precursors. The primary disconnection is at the N-acyl chloride bond, pointing to

Thiomorpholine 1,1-Dioxide as the key precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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